1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol

• IUPAC Name: 1-piperidin-1-yl-3-(1,2,3,4-tetrahydrocarbazol-9-yl)propan-2-ol
• InChI: InChI=1S/C20H28N2O/c23-16(14-21-12-6-1-7-13-21)15-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2,4,8,10,16,23H,1,3,5-7,9,11-15H2
• InChI Key: RLYZQJDARVHWHS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(CN2C3=C(CCCC3)C4=CC=CC=C42)O
• Molecular Formula: C20H28N2O
• DSSTOX Substance ID: DTXSID10386382
• Molecular Weight: 312.4 g/mol
• CAS RN: 5679-70-9

Description

1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol, also known as PTC-209, is a small molecule inhibitor that has gained significant attention in the field of cancer research. PTC-209 has shown promising results in preclinical studies as a potential anticancer agent.

Scientific Research Applications

Multipotent Chaperone Properties

• Discovery of Multipotent Chaperone :
  • A study discovered a compound, 1-(2,6-difluorobenzylamino)-3-(1,2,3,4-tetrahydrocarbazol-9-yl)-propan-2-ol, termed 5Y, with strong anti-prion, anti-colon cancer, and anti-influenza virus activities. This compound represents a multipotent lead compound with a wide spectrum of applications, indicating its potential in targeting multiple diseases without significant toxicity (Yamashita et al., 2020).

Anti-Prion Activity

• Synthesis and Evaluation for Anti-Prion Activity :
  • Another study focused on synthesizing various derivatives of 2,3,4,9-tetrahydro-9-[2-hydroxy-3-(1-piperidinyl)propyl]-6-methyl-1H-carbazol-1-one (GJP14) and evaluated their anti-prion activity in TSE-infected cells. This indicates the significant role of such compounds in developing treatments for prion diseases (Kimura et al., 2011).

Anticonvulsant Properties

• GABA Uptake Inhibitors :
  • A study on nipecotic acid derivatives, structurally related to the compound , demonstrated their role as GABA uptake inhibitors, leading to anticonvulsant effects. These findings are crucial in developing new therapeutic strategies for epilepsy and related disorders (Dalby et al., 1997).

Histamine H3 Receptor Ligands

• Fluorescence-Tagged Histamine H3 Receptor Ligands :
  • A study created various derivatives with fluorescent moieties and found them to be potent histamine H3 receptor ligands. Such compounds, including those structurally similar to 1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol, can be instrumental in understanding the binding site on the histamine H3 receptor (Amon et al., 2007).

Antinociceptive Activity

• Antinociceptive Activity of Derivatives :
  • Research on substituted-{5-[2-(1,2,3,4-tetrahydrocarbazol-9-yl)ethyl]tetrazol-1-yl}alkanones demonstrated their antinociceptive activity. This highlights the potential of such compounds in pain management (Rajasekaran & Thampi, 2005).

Neuroleptic Activity

• Neuroleptic Activity in Piperidinyl Derivatives :
  • A synthesis of neuroleptic agents involving piperidinyl derivatives showed their potent neuroleptic activity, comparable to traditional neuroleptics like haloperidol. This suggests their potential use in psychiatric disorders (Sato et al., 1978).

Antioxidant and Cytotoxic Agents

• Synthesis of 9-O-3-(1-piperazinyl/morpholinyl/piperidinyl)pentyl-berberines :
  • The synthesis of a new series of compounds demonstrated significant antioxidant activity and cancer cell inhibitory potential. This study underscores the importance of such compounds in both antioxidant and cancer therapeutics (Mistry et al., 2016).

Antifungal and Anticancer Agents

• Design and Synthesis of Novel Hybrid Molecules :
  • Research on novel 1,2,3-triazolyl β-hydroxy alkyl/carbazole hybrid molecules as antifungal agents also indicated their potential as anticancer agents. This highlights the versatility of these compounds in addressing various health issues (Rad et al., 2016).

Photophysical Investigation

• Ethyl 4-(9-ethyl-9H-carbazol-3-yl) – 2 – methyl - 5- oxo - 4, 5 - dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate :
  • A study on ECPC, a structurally related compound, revealed its potential as a probe to determine the critical micelle concentrations of surfactants. This has implications in understanding the behavior of surfactants in various applications (Alsharif et al., 2018).